3-Amino-4-ethylbenzoic acid
Overview
Description
3-Amino-4-ethylbenzoic acid (3-AEBA) is a naturally occurring compound found in certain plants, which has been studied for its potential applications in the field of scientific research. This compound has been found to possess a wide range of properties, including antimicrobial, antioxidant, anti-inflammatory, and anticancer activities. Additionally, 3-AEBA has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are involved in the regulation of inflammation and pain.
Scientific Research Applications
Environmental Biodegradation
3-Amino-4-ethylbenzoic acid has potential applications in the field of environmental biodegradation. Ramos et al. (1987) discussed the genetic manipulation of microbial catabolic pathways, specifically restructuring the TOL plasmid pathway in Pseudomonas to process new substrates like 4-ethylbenzoate. This research highlights the possibility of using this compound derivatives for environmental clean-up through enhanced microbial degradation of toxic compounds (Ramos et al., 1987).
Luminescent and Thermal Properties
A study by Hong-Mei Ye et al. (2010) explored the synthesis and characterization of lanthanide complexes with 4-ethylbenzoic acid. The luminescent and thermal properties of these complexes were investigated, which suggests potential applications in materials science and photonics (Hong-Mei Ye et al., 2010).
Electrochemical Applications
Research on conducting polymers derived from aminobenzoic acids, including this compound, has been conducted by Thiemann and Brett (2001). They investigated the electrochemical polymerization and characteristics of these polymers, which may be useful in the development of new materials for electronic applications (Thiemann & Brett, 2001).
Pharmaceutical Synthesis
Yin Qun (2010) discussed the use of 3-aminobenzoic acid in the synthesis of pharmaceuticals like ketoprofen, an anti-inflammatory drug. This indicates the potential of this compound in pharmaceutical manufacturing (Yin Qun, 2010).
Chemical Synthesis and Material Science
A study by Bi Yun-mei (2011) focused on the synthesis of ethyl 3,5-dibromobenzoate, a derivative of this compound, for the preparation of dendritic polymers. This research highlights its utility in advanced material science and polymer chemistry (Bi Yun-mei, 2011).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
3-amino-4-ethylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-2-6-3-4-7(9(11)12)5-8(6)10/h3-5H,2,10H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLZSVDFDTYGEEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(C=C1)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30499327 | |
Record name | 3-Amino-4-ethylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30499327 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5129-23-7 | |
Record name | 3-Amino-4-ethylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30499327 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-amino-4-ethylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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